Cas no 2138529-88-9 (3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138529-88-9
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6507309
• PubChem ID: 165497910
• Update Time: 2025-07-22

3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160575
• 2138529-88-9
• 3-[methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol
• 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-5-8-12-9-10-14(17)11-15(12)16(4)13(6-2)7-3/h12-15,17H,5-11H2,1-4H3
• InChI Key： LVCUMSLFLXNOSL-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)C(CC)CC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol

Recent Advances in the Study of 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol (CAS: 2138529-88-9)

The compound 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol (CAS: 2138529-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These efforts have laid the groundwork for further pharmacological evaluations.

Pharmacological investigations have revealed that 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have potential applications in the treatment of neurological disorders, such as anxiety and depression. Its mechanism of action appears to involve interaction with G-protein-coupled receptors (GPCRs), although further research is needed to elucidate the precise pathways involved.

In addition to its neurological effects, recent research has explored the compound's potential as an anti-inflammatory agent. Studies using animal models have demonstrated that 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol can significantly reduce markers of inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are particularly noteworthy given the compound's favorable safety profile in preclinical trials.

Despite these promising results, challenges remain in the development of 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles.

In conclusion, 3-[Methyl(pentan-3-yl)amino]-4-propylcyclohexan-1-ol (CAS: 2138529-88-9) represents a promising candidate for further development in the pharmaceutical industry. Its dual potential as a neuromodulator and anti-inflammatory agent highlights its versatility and broad applicability. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.